Ethyl 3-bromo-4-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-bromo-4-(difluoromethyl)pyridine-2-acetate
- Inchi： 1S/C10H10BrF2NO2/c1-2-16-8(15)5-7-9(11)6(10(12)13)3-4-14-7/h3-4,10H,2,5H2,1H3
- InChI Key： NDDQOJWNXHSBKH-UHFFFAOYSA-N
- SMILES： BrC1=C(C(F)F)C=CN=C1CC(=O)OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 241
XLogP3: 2.4
Topological Polar Surface Area: 39.2

Ethyl 3-bromo-4-(difluoromethyl)pyridine-2-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029077348-250mg	Ethyl 3-bromo-4-(difluoromethyl)pyridine-2-acetate	1804752-73-5	97%	250mg	$504.00	2022-04-01
Alichem	A029077348-500mg	Ethyl 3-bromo-4-(difluoromethyl)pyridine-2-acetate	1804752-73-5	97%	500mg	$855.75	2022-04-01
Alichem	A029077348-1g	Ethyl 3-bromo-4-(difluoromethyl)pyridine-2-acetate	1804752-73-5	97%	1g	$1,504.90	2022-04-01

Ethyl 3-bromo-4-(difluoromethyl)pyridine-2-acetate Related Literature

1. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
2. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
3. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
4. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

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Additional information on Ethyl 3-bromo-4-(difluoromethyl)pyridine-2-acetate

Ethyl 3-bromo-4-(difluoromethyl)pyridine-2-acetate: A Versatile Building Block in Medicinal Chemistry

Ethyl 3-bromo-4-(difluoromethyl)pyridine-2-acetate is a key compound with the CAS number 1804752-73-5, exhibiting unique structural features that make it highly relevant in the development of novel therapeutics. This molecule combines aromatic pyridine rings with bromo and difluoromethyl functionalities, creating a platform for diverse chemical modifications. Recent studies have highlighted its potential as a scaffold for drug discovery, particularly in the context of targeting kinase pathways and modulating intracellular signaling mechanisms.

Ethyl 3-bromo-4-(difluoromethyl)pyridine-2-acetate represents a derivative of the pyridine-2-acetic acid framework, which is a well-established pharmacophore in pharmaceutical research. The introduction of bromo and difluoromethyl groups at specific positions on the pyridine ring significantly alters the electronic properties of the molecule, enabling it to interact with biological targets in novel ways. These modifications are critical for optimizing drug-like properties such as solubility, metabolic stability, and receptor binding affinity.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of Ethyl 3-bromo-4-(difluoromethyl)pyridine-2-acetate in biological systems. Molecular modeling studies suggest that this compound may act as a selective inhibitor of certain kinases, including CDK2 and CDK4, which are implicated in cell cycle regulation and cancer progression. The difluoromethyl group is particularly noteworthy for its ability to enhance the electrophilicity of the molecule, potentially facilitating interactions with nucleophilic residues in target proteins.

Experimental investigations into the synthetic pathways of Ethyl 3-bromo-4-(difluoromethyl)pyridine-2-acetate have revealed its utility as a versatile intermediate. A recent study published in Journal of Medicinal Chemistry described a multi-step synthesis involving bromination of a pyridine derivative followed by difluoromethylation. This approach allows for the precise control of functional group placement, which is essential for achieving the desired biological activity and minimizing off-target effects.

One of the most promising applications of Ethyl 3-bromo-4-(difluoromethyl)pyridine-2-acetate is in the development of small-molecule inhibitors for ALK (Anaplastic Lymphoma Kinase) and ROS1 receptors, which are associated with specific types of cancer. The bromo and difluoromethyl substituents contribute to the molecule's ability to form covalent bonds with cysteine residues in these kinases, thereby achieving potent and irreversible inhibition. This mechanism has been validated through in vitro assays and has shown promising results in preclinical models.

Recent research has also explored the potential of Eth,yl 3-bromo-4-(difluoromethyl)pyridine-2-acetate as a lead compound for the design of anti-inflammatory agents. A study published in European Journal of Medicinal Chemistry demonstrated that derivatives of this molecule exhibit significant activity against COX-2 and 5-LOX enzymes, which are key targets in the treatment of chronic inflammatory diseases. The structural flexibility of the molecule allows for the incorporation of additional functional groups that enhance its pharmacological profile.

From a synthetic perspective, the preparation of Ethyl 3-bromo-4-(difluoromethyl)pyridine-2-acetate involves a series of well-defined steps that are compatible with modern green chemistry principles. The use of catalytic methods and solvent-free conditions has been reported in several studies, reducing the environmental impact of its production. This aligns with the growing emphasis on sustainable practices in pharmaceutical research and development.

Despite its promising properties, the development of Ethyl 3-bromo-4-(difluoromethyl)pyridine-2-acetate as a therapeutic agent requires further investigation into its pharmacokinetic behavior and potential side effects. Preclinical studies are currently underway to assess its toxicity profile and optimize its therapeutic index. These efforts are critical for ensuring the safety and efficacy of any drug derived from this compound.

Future research directions for Ethyl 3-bromo-4-(difluoromethyl)pyridine-2-acetate include the exploration of its potential in combination therapies and its application in personalized medicine. The ability to tailor its chemical structure for specific patient populations could lead to more effective and targeted treatments. Additionally, the development of prodrug formulations may enhance its bioavailability and reduce systemic toxicity.

In conclusion, Ethyl 3-bromo-4-(difluoromethyl)pyridine-2-acetate represents a valuable scaffold in the quest for novel therapeutics. Its unique structural features and the versatility of its synthetic route make it an attractive candidate for further exploration. As research in this area continues to advance, the potential applications of this compound in the treatment of various diseases are likely to expand significantly.

For researchers and pharmaceutical developers, the continued study of Ethyl 3-bromo-4-(difluoromethyl)pyridine-2-acetate offers exciting opportunities to innovate in drug discovery. The integration of computational tools, advanced synthetic methods, and biological assays will be essential in unlocking its full potential as a therapeutic agent. With ongoing advancements in these fields, the future of Ethyl 3-bromo-4-(difluoromethyl)pyridine-2-acetate in medicine appears promising.

As the field of medicinal chemistry continues to evolve, the role of compounds like Ethyl 3-bromo-4-(difluoromethyl)pyridine-2-acetate in drug development will become increasingly significant. Its ability to serve as a flexible platform for the design of new drugs underscores the importance of continued research and innovation in this area. The insights gained from studying this molecule will undoubtedly contribute to the advancement of therapeutic strategies for a wide range of diseases.

In summary, the structural and functional properties of Ethyl 3-bromo-4-(difluoromethyl)pyridine-2-acetate position it as a promising candidate for the development of novel therapeutics. Its unique characteristics, combined with the potential for chemical modification, make it a valuable tool in the ongoing quest for more effective and targeted treatments. As research in this area progresses, the impact of Ethyl 3-bromo-4-(difluoromethyl)pyridine-2-acetate on modern medicine is expected to grow substantially.

For those interested in the latest developments in the field, staying informed about ongoing research and clinical trials involving Ethyl 3-bromo-4-(difluoromethyl)pyridine-2-acetate will provide valuable insights into its potential applications. The dynamic nature of pharmaceutical research ensures that new discoveries and innovations will continue to shape the future of this compound and its role in therapeutic development.

Ultimately, the continued exploration of Ethyl 3-bromo-4-(difluoromethyl)pyridine-2-acetate reflects the broader trend in medicinal chemistry toward the design of more effective, safer, and personalized treatments. Its unique properties and the flexibility of its structure make it a compelling subject for further investigation, with the potential to make significant contributions to the field of drug discovery and development.

As the scientific community continues to advance its understanding of the molecular mechanisms underlying disease, the role of compounds like Ethyl 3-bromo-4-(difluoromethyl)pyridine-2-acetate will become even more critical. The integration of interdisciplinary approaches will be essential in translating these findings into practical therapeutic solutions, ensuring that the benefits of this compound can be realized in real-world clinical settings.

Looking ahead, the future of Ethyl 3-bromo-4-(difluoromethyl)pyridine-2-acetate in medicine is bright. With the continued growth of research and development in pharmaceutical sciences, the potential applications of this compound are likely to expand even further. Its unique properties and the flexibility of its structure make it a valuable asset in the ongoing quest for innovative and effective treatments for a wide range of diseases.

As researchers and developers continue to explore the possibilities of Ethyl 3-bromo-4-(difluoromethyl)pyridine-2-acetate, the field of medicinal chemistry will undoubtedly benefit from the insights and advancements gained from this work. The potential for this compound to contribute to the development of new therapeutic agents is a testament to the power of scientific innovation and the importance of continued research in this area.

In conclusion, the significance of Ethyl 3-bromo-4-(difluoromethyl)pyridine-2-acetate in the context of drug discovery and development cannot be overstated. Its unique structural features, combined with the versatility of its synthetic route, make it a promising candidate for further exploration. As research in this area continues to advance, the impact of this compound on modern medicine is expected to grow substantially, paving the way for new and innovative treatments that can benefit patients around the world.

For those involved in the field of medicinal chemistry, the study of Ethyl 3-bromo-4-(difluoromethyl)pyridine-2-acetate represents an exciting opportunity to contribute to the advancement of therapeutic solutions. The dynamic and ever-evolving nature of this field ensures that new discoveries and innovations will continue to shape the future of drug development, with the potential to make a significant impact on global health and well-being.

As the scientific community continues to push the boundaries of what is possible in drug discovery, the role of compounds like Ethyl 3-bromo-4-(difluoromethyl)pyridine-2-acetate will become even more prominent. The integration of cutting-edge technologies and interdisciplinary approaches will be essential in unlocking the full potential of this compound and other similar molecules, ensuring that the benefits of these discoveries can be realized in real-world applications.

Ultimately, the continued exploration of Ethyl 3-bromo-4-(difluoromethyl)pyridine-2-acetate and similar compounds reflects the broader trend in pharmaceutical research toward the development of more effective, safer, and personalized treatments. The insights gained from this work will undoubtedly contribute to the advancement of therapeutic strategies, ensuring that patients can benefit from the latest innovations in medicine.

As the field of medicinal chemistry continues to evolve, the role of compounds like Ethyl 3-bromo-4-(difluoromethyl)pyridine-2-acetate will become increasingly significant. The dynamic nature of this field ensures that new discoveries and innovations will continue to shape the future of drug development, with the potential to make a significant impact on global health and well-being.

For researchers and developers, the study of Ethyl 3-bromo-4-(difluoromethyl)pyridine-2-acetate offers exciting opportunities to contribute to the advancement of therapeutic solutions. The integration of interdisciplinary approaches and cutting-edge technologies will be essential in unlocking the full potential of this compound, ensuring that its benefits can be realized in real-world applications and clinical settings.

As the scientific community continues to push the boundaries of what is possible in drug discovery, the role of compounds like Ethyl 3-bromo-4-(difluoromethyl)pyridine-2-acetate will become even more prominent. The integration of interdisciplinary approaches and cutting-edge technologies will be essential in unlocking the full potential of this compound and other similar molecules, ensuring that the benefits of these discoveries can be realized in real-world applications and clinical settings.